Cas no 96220-14-3 (3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile)

• Product Name: 3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile
• CAS No: 96220-14-3
• MF: C₁₀H₇NO₃
• MW: 189.167482614517
• MDL: MFCD08558157
• CID: 800142
• PubChem ID: 19616538
• Update Time: 2025-06-08

3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-propanenitrile,b-oxo-
• 3-(1,3-Benzodioxol-5-yl)-3-oxopropanenitrile
• Piperonyloylacetonitrile
• 3-(2H-1,3-benzodioxol-5-yl)-3-oxopropanenitrile
• 3-benzo[1,3]dioxol-5-yl-3-oxo-propionitrile
• benzodioxolyloxopropanenitrile
• SCHEMBL170340
• DTXSID90599099
• AB01175156-03
• AKOS000168185
• 5-(Cyanoacetyl)-1,3-benzodioxole
• HC-0214
• WSZFLWZOMWQGPD-UHFFFAOYSA-N
• CS-0180973
• Z317042088
• J-510800
• FT-0604167
• 3-(1,3-dioxaindan-5-yl)-3-oxopropanenitrile
• EN300-43908
• MFCD08558157
• WDA22014
• NCGC00339583-01
• 3-(benzo[d][1,3]dioxol-5-yl)-3-oxopropanenitrile
• 2-(1,3-BENZODIOXOL-5-YL)-2-OXOETHYL CYANIDE
• 96220-14-3
• 3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile

• MDL： MFCD08558157
• Inchi： 1S/C10H7NO3/c11-4-3-8(12)7-1-2-9-10(5-7)14-6-13-9/h1-2,5H,3,6H2
• InChI Key： WSZFLWZOMWQGPD-UHFFFAOYSA-N
• SMILES： O1COC2C=CC(C(CC#N)=O)=CC1=2

Computed Properties

• Exact Mass: 189.04300
• Monoisotopic Mass: 189.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.3A^2

Experimental Properties

• Density: 1.331
• Melting Point: 133-135°
• Boiling Point: 409.7°Cat760mmHg
• Flash Point: 179.2°C
• Refractive Index: 1.576
• PSA: 59.32000
• LogP: 1.51168

3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile

Comprehensive Overview of 3-(1,3-Benzodioxol-5-yl)-3-oxopropanenitrile (CAS No. 96220-14-3)

3-(1,3-Benzodioxol-5-yl)-3-oxopropanenitrile, with the CAS number 96220-14-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This nitrile derivative, featuring a benzodioxole moiety, is widely studied for its potential applications in drug synthesis and material science. Its unique structural properties make it a valuable intermediate in the development of bioactive molecules, aligning with the growing demand for sustainable and efficient chemical processes.

In recent years, the compound has been linked to advancements in green chemistry, a hot topic among researchers and industries aiming to reduce environmental impact. The benzodioxole group, a key component of this molecule, is often explored for its role in enhancing the bioavailability of therapeutic agents. This aligns with frequent search queries such as "nitrile derivatives in drug design" and "benzodioxole applications in pharmaceuticals", reflecting user interest in cutting-edge chemical innovations.

The synthesis of 3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile typically involves condensation reactions, a process frequently optimized for higher yields and lower energy consumption. Researchers are increasingly focusing on catalytic methods to improve efficiency, addressing the industry's shift toward sustainable synthesis. This trend resonates with popular search terms like "eco-friendly nitrile synthesis" and "catalysis in organic chemistry", highlighting the compound's relevance in modern scientific discourse.

From an analytical perspective, the compound's spectroscopic properties (e.g., NMR, IR) are well-documented, aiding in its identification and purity assessment. Such data is critical for quality control in industrial settings, where precision is paramount. Online searches for "spectral analysis of benzodioxole derivatives" or "nitrile functional group characterization" underscore the demand for detailed technical insights.

Beyond pharmaceuticals, 3-(1,3-benzodioxol-5-yl)-3-oxopropanenitrile has potential applications in flavor and fragrance industries due to its aromatic backbone. This versatility answers common queries like "nitriles in perfumery" and "benzodioxole-based aroma compounds", bridging chemistry with consumer goods. Its stability under various conditions further enhances its utility in formulations requiring long shelf lives.

In conclusion, CAS No. 96220-14-3 represents a multifaceted compound at the intersection of innovation and practicality. Its structural features and adaptable reactivity make it a subject of ongoing research, particularly in fields prioritizing molecular efficiency and environmental responsibility. As scientific communities continue to explore its potential, this compound remains a key player in addressing both industrial challenges and academic curiosities.